Cas no 896319-47-4 (methyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: methyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 896319-47-4
• MF: C₁₈H₁₆BrN₅O₄
• MW: 446.254742622375
• CID: 6311046
• PubChem ID: 16231904
• Update Time: 2025-05-20

methyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• 896319-47-4
• SR-01000021696-1
• methyl 2-(8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• AKOS001391477
• UPCMLD0ENAT5821832:001
• Z237733800
• methyl 2-[6-(4-bromophenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• F2542-0535
• SR-01000021696

• Inchi： 1S/C18H16BrN5O4/c1-10-8-22-14-15(20-17(22)24(10)12-6-4-11(19)5-7-12)21(2)18(27)23(16(14)26)9-13(25)28-3/h4-8H,9H2,1-3H3
• InChI Key： CZDNKVNKKGNKHB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C)=CN2C1=NC1=C2C(N(CC(=O)OC)C(N1C)=O)=O

Computed Properties

• Exact Mass: 445.03857g/mol
• Monoisotopic Mass: 445.03857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.2Ų

Additional information on methyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Methyl 2-8-(4-Bromophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Ylacetate: A Comprehensive Overview

The compound with CAS No. 896319-47-4, commonly referred to as methyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazopurine derivatives and has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a bromophenyl group, which is known to enhance pharmacokinetic properties and bioavailability in various drug candidates.

Recent studies have highlighted the importance of imidazopurine derivatives in the development of novel therapeutic agents. The imidazo[1,2-g]purin core structure is particularly interesting due to its ability to mimic natural nucleotides and interact with various biological targets. The presence of methyl groups at positions 1 and 7 further stabilizes the molecule and potentially enhances its binding affinity to specific receptors or enzymes.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitutions and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The incorporation of the bromophenyl group at position 8 was found to significantly influence the molecule's solubility and permeability properties. This modification is crucial for ensuring effective delivery of the compound in vivo.

From a biological standpoint, this compound has demonstrated potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, studies have shown that it effectively inhibits cyclooxygenase (COX) enzymes without causing significant cytotoxicity. This makes it a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the methyl acetate moiety at position 3 plays a critical role in modulating the compound's pharmacodynamic properties. This group not only enhances the molecule's stability but also facilitates its absorption across biological membranes. Recent advancements in drug delivery systems have further explored the potential of this compound as a prodrug or targeted delivery agent.

In terms of structural analysis, computational chemistry tools such as molecular docking have provided valuable insights into how this compound interacts with its biological targets. The imidazo[1,2-g]purin core exhibits strong π-electron interactions with aromatic regions of proteins, which contributes to its high binding affinity. Additionally, the bromophenyl group introduces steric hindrance that can be exploited to fine-tune selectivity towards specific protein pockets.

Looking ahead, ongoing research is focused on exploring the potential of this compound in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion,methyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,g]purin-3-y acetate represents a cutting-edge advancement in medicinal chemistry. Its unique structure and promising biological profile make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full potential,the compound holds great promise for addressing unmet medical needs across various therapeutic areas.